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Compound of Interest

Compound Name: NVP-DPP728 dihydrochloride

Cat. No.: B1663710

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of NVP-DPP728 dihydrochloride stock solutions for research purposes. NVP-DPP728 is a
potent and selective dipeptidyl peptidase IV (DPP-IV) inhibitor, a key target in the management
of type 2 diabetes.[1][2][3] Accurate preparation of stock solutions is critical for obtaining
reliable and reproducible experimental results.

Compound Information and Properties

NVP-DPP728 dihydrochloride is an orally active inhibitor of DPP-IV with a Ki (inhibition
constant) of 11 nM and an IC50 of 14 nM.[4][5] It exhibits high selectivity for DPP-IV over other
proteases.[5] Its inhibitory action on DPP-IV prevents the degradation of incretin hormones
such as glucagon-like peptide-1 (GLP-1), leading to enhanced insulin secretion and improved
glucose tolerance.[6]

Quantitative Data Summary

The following table summarizes the key quantitative data for NVP-DPP728 dihydrochloride.
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Parameter Value Reference
Molecular Weight 371.27 g/mol [4151[7]
Molecular Formula C15H18Ne6O-2HCI [41051[7]
CAS Number 207556-62-5 [8]

Purity >97% [5]
Solubility (Water) Soluble to 100 mM [8]
Solubility (DMSO) Soluble to 100 mM

Storage (Solid) -20°C, desiccated [4]

Storage (Solution) -20°C (up to 1 month) [41[8]

Experimental Protocol: Preparation of a 10 mM

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NVP-DPP728

dihydrochloride. Adjust the quantities as needed for your specific experimental requirements.

Materials:

NVP-DPP728 dihydrochloride powder

 Sterile, high-purity dimethyl sulfoxide (DMSO) or sterile, deionized/distilled water

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

» Sterile pipette tips

e \ortex mixer

o Optional: Sonicator or water bath (45-60°C)
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Procedure:

o Determine the required mass: To prepare a 10 mM stock solution, the required mass of NVP-
DPP728 dihydrochloride can be calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) = 0.010 mol/L x 0.001 L x 371.27 g/mol x 1000 = 3.71 mg

» Weigh the compound: Carefully weigh the calculated amount of NVP-DPP728
dihydrochloride powder using an analytical balance in a clean, designated weighing area.

e Dissolve the compound:
o Add the weighed powder to a sterile microcentrifuge tube or vial.
o Add the desired volume of solvent (e.g., 1 mL of DMSO or water for a 10 mM solution).
o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

 Aid dissolution (if necessary): If the compound does not readily dissolve, gentle warming in a
water bath (45-60°C) or brief sonication can be used to facilitate dissolution.[8] Avoid
excessive heat to prevent degradation.

 Aliquot and store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[4]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent used.

o Store the aliquots at -20°C for up to one month.[4][8]

Safety Precautions:
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o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses, when handling the compound and solvents.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

e Consult the Safety Data Sheet (SDS) for NVP-DPP728 dihydrochloride for complete safety
information.

Visualizations

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing NVP-DPP728 dihydrochloride stock solution.
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Caption: NVP-DPP728 inhibits DPP-IV, increasing active GLP-1 levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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